2,3-Dimethylphenyl 2-bromobenzoate

• Molecular Formula: C15H13BrO2
• Molecular Weight: 305.17g/mol
• IUPAC Name: (2,3-dimethylphenyl) 2-bromobenzoate
• InChI: InChI=1S/C15H13BrO2/c1-10-6-5-9-14(11(10)2)18-15(17)12-7-3-4-8-13(12)16/h3-9H,1-2H3
• InChI Key: ARGRSTCCCCBZDF-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)OC(=O)C2=CC=CC=C2Br)C

Description

2,3-Dimethylphenyl 2-bromobenzoate is an aromatic ester compound formed by the esterification of 2-bromobenzoic acid with 2,3-dimethylphenol. The molecule features a bromine atom at the ortho position of the benzoate moiety and two methyl substituents on the phenyl ring of the phenolic component.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Variations

2-Bromobenzoate Esters

• 4-Bromobenzyl 2-((2,3-Dimethylphenyl)amino)benzoate (1w): This analog (from ) replaces the phenolic oxygen with an amino group, introducing hydrogen-bonding capability and altering electronic properties. The bromine at the para position (vs.
• Other Bromobenzoates : Derivatives like methyl 2-bromobenzoate lack the dimethylphenyl group, resulting in lower steric bulk and higher volatility.

Chloroacetamide Derivatives

Compounds such as 2-chloro-N-(2,3-dimethylphenyl)-N-(1-methylethyl)acetamide () share the 2,3-dimethylphenyl moiety but replace the ester with an acetamide group. This substitution increases hydrogen-bond acceptor capacity, improving solubility in aprotic solvents. The chloro substituent vs. bromo also reduces molecular weight and polarizability, impacting intermolecular interactions .

Substituent Position Effects

• Methyl Group Placement : In 2-chloro-N-(2,6-diethylphenyl)-N-(methoxymethyl)acetamide (), ethyl groups at the 2,6 positions create greater steric shielding compared to the 2,3-dimethyl configuration. This difference may reduce reactivity in nucleophilic substitutions but enhance thermal stability.
• Bromine vs. Chlorine : Bromine’s larger atomic radius and higher electronegativity (compared to chlorine) in 2,3-dimethylphenyl 2-bromobenzoate increase van der Waals forces and melting points relative to chlorine-containing analogs .

Physicochemical and Application-Based Comparisons

Property/Application	2,3-Dimethylphenyl 2-Bromobenzoate	Similar Compounds	Reference
Electrophilic Reactivity	Enhanced by ortho-Br and methyl groups	Lower in para-Br analogs (e.g., 1w)
Solubility	Likely low in water (ester hydrophobicity)	Higher in acetamides (amide H-bonding)
Thermal Stability	Moderate (steric hindrance from Me groups)	Higher in 2,6-diethylphenyl acetamides
Synthetic Utility	Potential as a brominating agent	Pesticide applications (e.g., alachlor analogs)

Research Findings and Limitations

• Spectroscopic Characterization : Analogous compounds like 1w () are characterized via NMR and IR, with bromine and methyl groups producing distinct deshielding effects in $^1$H NMR spectra.
• chloro derivatives.
• Gaps in Data : Experimental data on melting points, solubility, and reaction kinetics for 2,3-dimethylphenyl 2-bromobenzoate are absent in the provided evidence, necessitating extrapolation from structural analogs.